Interfacial healing of carbon fiber composites in the presence of gold nanoparticles as localized “nano-heaters”
RSC Advances Pub Date: 2014-12-04 DOI: 10.1039/C4RA12250J
Abstract
In this paper, interfacial healing was achieved in carbon fiber composites via local heating generated by photothermal effect of gold nanoparticles (Au NPs). The interfacial damage can be locally repaired by melting polymethyl methacrylate and re-infiltrating carbon fiber to form a new interface. The Au NPs were coated on carbon fibers by electrophoretic depositions as nano-heaters and the coating density was controlled by varying the electrophoresis time. The healing ability was confirmed in the micro bond test by comparing the interfacial shear strength and surface morphology of the samples before and after healing. Experimental results showed that coating density of Au NPs and irradiation intensity played a key role. Repeated healings can be achieved with only a small reduction in interfacial strength.
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Journal Name：RSC Advances
Research Products
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CAS no.: 108561-00-8